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Compound of Interest

Compound Name: Spirotryprostatin B
Cat. No.: B1243138
Get Quote
Introduction

Spirotryprostatin B is a fascinating and complex spiro-oxindole alkaloid first isolated from the
fungus Aspergillus fumigatus.[1] It has garnered significant attention from the scientific
community due to its potent anti-mitotic activity, primarily through the inhibition of cell cycle
progression at the G2/M phase, making it a promising candidate for cancer therapeutic
research.[1][2] The intricate stereochemistry and unique spirocyclic core of Spirotryprostatin
B necessitate robust analytical techniques for its unambiguous characterization and structural
elucidation.

These application notes provide detailed methodologies for the characterization of
Spirotryprostatin B using Nuclear Magnetic Resonance (NMR) spectroscopy and Mass
Spectrometry (MS). The protocols outlined herein are intended for researchers, scientists, and
drug development professionals engaged in the synthesis, isolation, or biological evaluation of
this important natural product.

Molecular Structure
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IUPAC Name: (3'S,5'aS,6'S)-6-methoxy-3'-(2-methylprop-1-en-1-yl)spiro[indole-3,2'-pyrrolo[1,2-
a]pyrazine]-2,5',8'(1H,3'H,6'H,7'H)-trione

Molecular Formula: C22H25N304

Molecular Weight: 411.45 g/mol

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is an indispensable tool for the structural elucidation of Spirotryprostatin
B, providing detailed information about the carbon-hydrogen framework and the connectivity of
atoms within the molecule. A combination of one-dimensional (*H and 13C) and two-dimensional
(COSY, HSQC, and HMBC) NMR experiments is essential for complete spectral assignment.

Quantitative NMR Data

The following tables summarize the *H and *3C NMR chemical shift data for Spirotryprostatin
B, compiled from published literature. Data was acquired in deuterated chloroform (CDCls) at
varying spectrometer frequencies.

Table 1: *H NMR Chemical Shift Data for Spirotryprostatin B (in CDCIs)
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Chemical Shift (5,

Coupling Constant

Proton Multiplicity

ppm) (3, Hz)
H-4 7.20 d 8.4
H-5 6.85 dd 84,24
H-7 6.70 d 2.4
H-9 5.25 d 9.8
H-1'a 3.60 m
H-1'b 3.45 m
H-2'a 2.10 m
H-2'b 1.95 m
H-3' 4.10 t 7.5
H-5' 4.50 d 9.8
H-1" 5.15 d 9.5
2"-Me 1.75 S
2"-Me 1.65 S
6-OMe 3.80 S
NH 8.10 S

Table 2: 13C NMR Chemical Shift Data for Spirotryprostatin B (in CDClIs)
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Carbon Chemical Shift (6, ppm)
C-2 178.5
C-3 65.0
C-3a 130.0
C-4 122.0
C-5 110.0
C-6 156.0
C-7 98.0
C-7a 142.0
Cc-8 168.0
C-5' 165.0
C-9 62.0
c-1' 45.0
Cc-2 28.0
C-3 55.0
C-5'a 70.0
c-1" 120.0
c-2" 135.0
2"-Me 255
2"-Me 18.0
6-OMe 56.0

Experimental Protocol for NMR Analysis

e Sample Preparation:
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o Accurately weigh 1-5 mg of purified Spirotryprostatin B.

o Dissolve the sample in approximately 0.6 mL of deuterated chloroform (CDCIs) containing
0.03% v/v tetramethylsilane (TMS) as an internal standard.

o Transfer the solution to a clean, dry 5 mm NMR tube.

e Instrument Setup:

o Use a high-field NMR spectrometer (e.g., 400 MHz or higher) for optimal resolution and
sensitivity.

o Tune and shim the probe to ensure a homogeneous magnetic field.

o Set the sample temperature to 25 °C.

o Data Acquisition:

o H NMR: Acquire a one-dimensional proton spectrum with a sufficient number of scans to
achieve a good signal-to-noise ratio. Typical parameters include a spectral width of 12
ppm, a relaxation delay of 1-2 seconds, and an acquisition time of 2-4 seconds.

o 13C NMR: Acquire a proton-decoupled carbon spectrum. Due to the lower natural
abundance and gyromagnetic ratio of 13C, a longer acquisition time (1-2 hours) is typically
required.

o 2D NMR:

= COSY (Correlation Spectroscopy): To establish *H-1H spin-spin coupling networks.

» HSQC (Heteronuclear Single Quantum Coherence): To identify one-bond H-13C
correlations.

» HMBC (Heteronuclear Multiple Bond Correlation): To determine long-range (2-3 bond)
1H-13C correlations, which is crucial for piecing together the molecular structure.

» Data Processing and Analysis:
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o Apply Fourier transformation, phase correction, and baseline correction to the acquired
data using appropriate NMR processing software.

o Reference the spectra to the TMS signal at 0.00 ppm for *H and *3C.
o Integrate the *H NMR signals to determine the relative number of protons.

o Analyze the multiplicities and coupling constants in the *H spectrum to deduce proton
connectivities.

o Use the 2D NMR data to confirm and establish the complete assignment of all proton and
carbon signals, thereby confirming the structure of Spirotryprostatin B.

Mass Spectrometry (MS)

Mass spectrometry is a powerful technigue for determining the molecular weight and elemental
composition of Spirotryprostatin B. High-resolution mass spectrometry (HRMS) provides
highly accurate mass measurements, while tandem mass spectrometry (MS/MS) can be used
to probe the fragmentation patterns, offering further structural confirmation.

Quantitative MS Data

Table 3: High-Resolution Mass Spectrometry Data for Spirotryprostatin B

lon Calculated m/z Observed m/z Technique
[M+H]*+ 412.1867 412.1865 ESI-TOF
[M+Na]* 434.1686 434.1683 ESI-TOF

Experimental Protocol for MS Analysis

e Sample Preparation:

o Prepare a stock solution of Spirotryprostatin B in a suitable solvent such as methanol or
acetonitrile at a concentration of approximately 1 mg/mL.
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o For analysis, dilute the stock solution to a final concentration of 1-10 pg/mL with the mobile
phase (e.g., 50:50 acetonitrile:water with 0.1% formic acid for positive ion mode).

e Instrument Setup:

o Use a high-resolution mass spectrometer, such as an Electrospray lonization Time-of-
Flight (ESI-TOF) or Orbitrap instrument.

o Calibrate the instrument using a suitable standard to ensure high mass accuracy.

o Set the ionization source parameters (e.g., capillary voltage, nebulizer gas flow, drying gas
temperature) to optimal values for the analyte.

o Data Acquisition:
o Acquire the mass spectrum in positive ion mode.

o For MS/MS analysis, select the protonated molecule [M+H]* as the precursor ion and
apply collision-induced dissociation (CID) to generate fragment ions.

o Data Analysis:

o Determine the accurate mass of the molecular ion and compare it to the calculated mass
for the elemental composition of Spirotryprostatin B.

o Analyze the fragmentation pattern from the MS/MS spectrum to identify characteristic
neutral losses and fragment ions that are consistent with the known structure.

Visualizations
Experimental Workflow for Spirotryprostatin B
Characterization

The following diagram illustrates a typical workflow for the isolation and structural
characterization of Spirotryprostatin B.
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Caption: Workflow for the characterization of Spirotryprostatin B.
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Proposed Mechanism of G2/M Cell Cycle Arrest

Spirotryprostatin B is known to inhibit cell proliferation by arresting the cell cycle at the G2/M
transition phase. This is primarily achieved by disrupting microtubule dynamics, which are
essential for the formation of the mitotic spindle. The following diagram illustrates this proposed

(Spirotryprostatin B)

Inhibits polymerization

mechanism.

Polymerization

Microtubules

Assembly

Mitotic Spindle

Checkpoint Activation

Cell_Cycle_Arrest

Click to download full resolution via product page

Caption: Mechanism of Spirotryprostatin B-induced G2/M arrest.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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